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Compound of Interest

Compound Name: SiR-tetrazine

Cat. No.: B12364997

For researchers, scientists, and drug development professionals utilizing SiR-tetrazine, a
powerful tool in bioconjugation and cellular imaging, adherence to strict safety and handling
protocols is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe and effective use of
this fluorescent probe.

Immediate Safety and Handling Precautions

SiR-tetrazine is a chemical compound intended for laboratory research use only.[1][2] While a
comprehensive toxicological profile is not available, it is crucial to handle the compound with
care, assuming it may be harmful if inhaled, ingested, or absorbed through the skin. The
provided Safety Data Sheet (SDS) for SiR-tetrazine and similar tetrazine compounds indicates
the potential for skin, eye, and respiratory irritation.[1]

Solutions of SiR-tetrazine are typically prepared in anhydrous dimethyl sulfoxide (DMSO).[2] It
is important to note that DMSO is known to facilitate the entry of organic molecules into tissues.
[2] Therefore, all handling of SiR-tetrazine, particularly in its powdered form and when
dissolved in DMSO, should be conducted in a well-ventilated area, preferably within a chemical
fume hood.

Personal Protective Equipment (PPE):

Appropriate PPE must be worn at all times when handling SiR-tetrazine to minimize exposure.
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Property Value Reference
Molecular Weight 641.8 g/mol [3]
Appearance Solid [4]

Storage Temperature Below -20°C [11[2]

Solubility Soluble in anhydrous DMSO [2]
Absorption Maximum (Aabs) 652 nm [3]
Emission Maximum (Aem) 674 nm [3]

Molar Extinction Coefficient

(emax)

1.0-10°> mol—t.cm™1

[3]

Occupational Exposure Limits

Not established. Handle as a
potent compound with

appropriate precautions.

Experimental Protocol: Protein Labeling with SIR-
tetrazine

This protocol outlines a general procedure for the labeling of a protein containing a trans-

cyclooctene (TCO) group with SiR-tetrazine.

Materials:

TCO-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

SiR-tetrazine

Anhydrous Dimethyl Sulfoxide (DMSO)

Size-exclusion chromatography (SEC) column or spin desalting columns for purification

Procedure:

o Prepare SiR-tetrazine Stock Solution:
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o Allow the vial of solid SiR-tetrazine to equilibrate to room temperature before opening to
prevent moisture condensation.

o Under subdued light, dissolve the SiR-tetrazine in anhydrous DMSO to a final
concentration of 1-10 mM. This stock solution should be prepared fresh.

e Protein Conjugation:

o Ensure the TCO-modified protein is at a concentration of 1-10 mg/mL in an amine-free
buffer.

o Add a 1.5 to 5-fold molar excess of the SiR-tetrazine stock solution to the protein solution.
The optimal ratio may need to be determined empirically.

o Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.
The reaction is often rapid and can be visually monitored by the disappearance of the
characteristic pink/red color of the tetrazine.

o Purification of the Labeled Protein:

o Remove the unreacted SiR-tetrazine from the labeled protein using a size-exclusion
chromatography (SEC) column or a spin desalting column, following the manufacturer's
instructions.

e Characterization (Optional but Recommended):

o Confirm successful conjugation by analyzing the labeled protein using UV-Vis
spectroscopy (observing the absorbance peak of SiR at ~652 nm), SDS-PAGE (a shift in
molecular weight may be observed), and/or mass spectrometry.

Experimental Workflow Diagram:
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Caption: Workflow for protein labeling with SiR-tetrazine.
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Disposal Plan

All waste materials containing SiR-tetrazine, including the pure compound, solutions, and
contaminated labware, must be treated as hazardous chemical waste.[5][6] Do not dispose of
this material down the drain or in regular trash.

Step-by-Step Disposal Protocol:
o Waste Segregation:

o Designate a specific, clearly labeled hazardous waste container for all SiR-tetrazine
waste.[5]

o Keep solid and liquid waste in separate, compatible containers.[7]
» Containerization:

o Use chemically resistant, leak-proof containers with secure, tight-fitting lids. High-density
polyethylene containers are often suitable.[5]

o Label the waste container with "Hazardous Waste," the full chemical name "Waste SiR-
tetrazine,” and any other required hazard warnings as per your institution's policy.[5]

o Waste Collection:

o Solid Waste: Collect all contaminated solid materials, such as pipette tips, microcentrifuge
tubes, weighing paper, and gloves, in the designated solid hazardous waste container.[5]

o Liquid Waste:

» Concentrated Solutions (e.g., in DMSO): Collect in a labeled hazardous organic waste

container.[5]

» Dilute Aqueous Solutions: Collect in a labeled hazardous agueous waste container.
Some protocols for similar compounds suggest quenching reactive esters by adjusting
the pH before disposal; however, for SiR-tetrazine, direct collection is recommended
unless otherwise specified by your institution's Environmental Health and Safety (EHS)
department.[5]
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» Storage and Final Disposal:

o Store waste containers in a designated, well-ventilated satellite accumulation area,
preferably with secondary containment.[6]

o Keep containers closed except when adding waste.[6]

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office or a licensed chemical waste disposal contractor. Comply with all local, state, and
federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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